N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide

• IUPAC Name: N-[(4-methylsulfanylphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H22N4OS/c1-13-14(2)23-24(15(13)3)19-10-7-17(12-21-19)20(25)22-11-16-5-8-18(26-4)9-6-16/h5-10,12H,11H2,1-4H3,(H,22,25)
• InChI Key: RAQJWKXIDDLLFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC=C(C=C2)C(=O)NCC3=CC=C(C=C3)SC)C
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide, also known as MTA-NAD+, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Corrosion Inhibition

One of the notable applications of N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide derivatives is in corrosion inhibition. Chakravarthy, Mohana, and Pradeep Kumar (2014) synthesized a new class of nicotinamide derivatives, including N-(4-(methylthio)benzylidene)nicotinamide, and investigated their corrosion inhibition effect on mild steel in hydrochloric acid solution. Their study found these inhibitors effectively suppress both anodic and cathodic processes, behaving as mixed-type corrosion inhibitors. The adsorption of these inhibitors on mild steel surfaces was found to obey the Langmuir isotherm model, suggesting a strong and efficient adsorption process that protects the metal from corrosion (Chakravarthy, Mohana, & Pradeep Kumar, 2014).

Antimicrobial Activity

In the realm of antimicrobial research, Patel and Shaikh (2010) synthesized new 4-Thiazolidinones of nicotinic acid with 2-Amino-6-methylbenzothiazole, evaluating their in vitro antimicrobial screening against various bacterial and fungal species. While this study does not directly involve N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide, it underscores the antimicrobial potential of nicotinamide derivatives, suggesting a pathway for further exploration of similar compounds in antimicrobial applications (Patel & Shaikh, 2010).

Enzyme Inhibition

Neelakantan et al. (2017) identified small molecule inhibitors of Nicotinamide N-Methyltransferase (NNMT) and developed comprehensive structure-activity relationships (SARs) for these inhibitors. While the study focuses on quinolinium analogues as NNMT inhibitors, it highlights the broader research interest in nicotinamide derivatives as potential modulators of enzymatic activity. This direction could be relevant for N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide in investigating its potential as an enzyme inhibitor (Neelakantan et al., 2017).